Cas no 50690-55-6 (2-(4-pentoxyphenyl)acetonitrile)

2-(4-pentoxyphenyl)acetonitrile structure
50690-55-6 structure
Product Name:2-(4-pentoxyphenyl)acetonitrile
CAS No:50690-55-6
MF:C13H17NO
MW:203.280183553696
CID:1568280
PubChem ID:28368320
Update Time:2025-04-21

2-(4-pentoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-pentoxyphenyl)acetonitrile
    • LogP
    • [4-(Pentyloxy)phenyl]acetonitrile
    • [p-(Pentyloxy)phenyl]acetonitrile
    • [p-(Pentyloxy)phenylacetonitrile
    • AKOS000198743
    • 2-(4-(Pentyloxy)phenyl)acetonitrile
    • A7517
    • DB-364011
    • 50690-55-6
    • 4-(Pentyloxy)benzeneacetonitrile
    • Inchi: 1S/C13H17NO/c1-2-3-4-11-15-13-7-5-12(6-8-13)9-10-14/h5-8H,2-4,9,11H2,1H3
    • InChI Key: ISTXQYXAYXMCHS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CC#N)=CC=1)CCCCC

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 0.988
  • PSA: 33.02
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